6-(4-Methoxyphenyl)naphthalene-2-carboxylic acid

• IUPAC Name: 6-(4-methoxyphenyl)naphthalene-2-carboxylic acid
• InChI: InChI=1S/C18H14O3/c1-21-17-8-6-12(7-9-17)13-2-3-15-11-16(18(19)20)5-4-14(15)10-13/h2-11H,1H3,(H,19,20)
• InChI Key: QEPGBUJIDJTPFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)O
• Molecular Formula: C18H14O3
• DSSTOX Substance ID: DTXSID90568184
• Molecular Weight: 278.3 g/mol
• CAS RN: 132292-17-2

Description

Molecular Structure Analysis

The molecular structure of MNCA includes a naphthalene core, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. Attached to this core is a carboxylic acid group and a 4-methoxyphenyl group.

Physical And Chemical Properties Analysis

MNCA has a molecular weight of 278.3 g/mol. More detailed physical and chemical properties can be found in specific literature.

Scientific Research Applications

Organic Synthesis

6-(4-Methoxyphenyl)-2-naphthoic acid: is utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. . The compound’s stability and reactivity make it a valuable intermediate for synthesizing complex organic molecules.

Medicinal Chemistry

In medicinal chemistry, derivatives of 6-(4-Methoxyphenyl)-2-naphthoic acid are explored for their pharmacological activities. .

Material Science

The compound finds applications in material science as well, particularly in the synthesis of polymers and coatings. .

Chemical Synthesis

6-(4-Methoxyphenyl)-2-naphthoic acid: plays a role in the development of new boron reagents for chemical synthesis. .

Agricultural Research

In agricultural research, analogs of 6-(4-Methoxyphenyl)-2-naphthoic acid are studied for their potential as pesticides and herbicides. .

Environmental Studies

Environmental studies involve the investigation of compounds like 6-(4-Methoxyphenyl)-2-naphthoic acid for their persistence and hazard in the environment. .

Biotechnology

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Safety and Hazard Analysis

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Safety and Hazards

The safety data sheet for similar compounds suggests that they may be flammable and could pose hazards to the environment. It’s important to handle these compounds with care and use appropriate safety measures.

Synthesis routes and methods

Procedure details

In an 100 mL three-necked RB flask equipped with a magnetic bar, a condenser, and a nitrogen gas inlet, 6-bromo-2-naphthoic acid (2.62 g, 96%, 10 mmol), 4-methoxy-benzeneboronic acid (1.52 g, 10 mmol) and 1-propanol (20 mL) were mixed and stirred at room temperature for about 30 min. Palladium acetate (0.007 g, 0.003 equiv., 0.03 mmol), triphenylphosphine (0.024 g, 0.009 equiv., 0.9 mmol), Na2CO3 solution (2 M, 8 mL, 1.20 equiv., 12 mmol) and water (4 mL) were added and the mixture was refluxed for 2 h. When the mixture was still hot, 20 mL of water was added and the mixture was stirred and cooled to room temperature. The resultant crystals were filtered, washed with water and refluxed with 50 mL of acetic acid for 3–4 h. A white solid was obtained (2.55 g) and recrystallization from acetone gave the title compound as white crystals (2.24 g, 81%): mp 267–269° C.